Cas no 1804691-32-4 (Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1804691-32-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4848495
• Update Time: 2025-11-01

Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-15-9(14)5-2-6(8(11)12)7(3-10)13-4-5/h2,4,8H,3H2,1H3
• InChI Key： MBBMHJRPTUTNCI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804691-32-4): A Comprehensive Overview

Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804691-32-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising candidate for the development of novel therapeutic agents. The presence of both chloromethyl and difluoromethyl substituents in its molecular framework imparts distinct chemical properties that make it highly versatile for synthetic applications.

The chloromethyl group is a well-known moiety in organic synthesis, often utilized as a reactive handle for further functionalization. Its ability to participate in nucleophilic addition reactions allows for the introduction of various functional groups, making it a valuable intermediate in the synthesis of complex molecules. On the other hand, the difluoromethyl group is recognized for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. These attributes make Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate an intriguing compound for researchers seeking to develop next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways. The pyridine core of Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate is particularly relevant in this context, as pyridine derivatives are widely recognized for their biological activity. For instance, they have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer. The unique combination of substituents in this compound suggests that it may exhibit multiple pharmacological effects, making it a promising scaffold for drug discovery.

One of the most compelling aspects of Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate is its potential utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By leveraging the reactivity of the chloromethyl group and the metabolic stability provided by the difluoromethyl group, researchers can design molecules that selectively inhibit specific kinases. This approach has shown great promise in preclinical studies, where Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate-derived compounds have demonstrated efficacy in models of disease.

The synthesis of Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate involves a series of well-established organic reactions, including condensation, halogenation, and esterification. These synthetic steps highlight the compound's accessibility and make it a practical choice for medicinal chemists looking to explore new chemical space. The ability to modify its structure further allows for fine-tuning of its pharmacological properties, enabling researchers to optimize potency, selectivity, and pharmacokinetic profiles.

In addition to its potential as a kinase inhibitor, Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate has also been explored as a precursor for more complex molecules. Its versatile structure allows for further derivatization through various chemical transformations, such as cross-coupling reactions and functional group interconversions. These reactions can introduce additional biological moieties or enhance existing ones, leading to novel compounds with enhanced therapeutic potential.

The growing interest in fluorinated compounds has further highlighted the significance of Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate. Fluorochemicals are widely used in pharmaceuticals due to their ability to improve drug properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in this compound not only enhances its metabolic resistance but also increases its lipophilicity, which can be advantageous for drug delivery systems.

The application of computational methods has also played a crucial role in understanding the potential of Methyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxylate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into its binding mode and have helped guide the design of more potent derivatives.

Epidemiological studies have further supported the importance of incorporating fluorinated moieties into drug candidates. Compounds containing fluorine atoms have consistently shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This trend underscores the value of Methyl 2-(chloromethl)-3-(difluoromethl)pyridine-5-carboxylate as a building block for future therapeutics.

The regulatory landscape surrounding new drug development also favors compounds with fluorinated structures. Regulatory agencies often require extensive toxicological studies before approving new drugs, and fluorinated compounds have historically passed these evaluations with flying colors due to their favorable safety profiles.

In conclusion, Methyl 2-(chloromethl)-3-(difluoromethl)pyridine-5-carboxylate (CAS No. 1804691-32-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing novel therapeutic agents targeting various diseases. The combination of reactivity provided by the chloromethl group and metabolic stability offered by the difluoromethl group positions this compound as a cornerstone in modern drug discovery efforts.